BE“GHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: Proper Disposal of
ADL-5859 Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ADL-5859 hydrochloride

Cat. No.: B605188

For researchers and scientists engaged in the vital work of drug development, the responsible
handling and disposal of chemical compounds are paramount to ensuring a safe and compliant
laboratory environment. This guide provides essential safety and logistical information for the
proper disposal of ADL-5859 hydrochloride, a selective d-opioid receptor agonist. Adherence
to these procedures is critical for personnel safety and environmental protection.

Chemical and Physical Properties of ADL-5859
Hydrochloride

A thorough understanding of a compound's properties is fundamental to its safe handling and
disposal. The table below summarizes the key characteristics of ADL-5859 hydrochloride.
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Property Value

N,N-diethyl-4-(5-hydroxyspiro[2H-1-benzopyran-
Chemical Name 2,4'-piperidin]-4-yl)-benzamide,

monohydrochloride[1]

CAS Number 850173-95-4[1]
Molecular Formula C24H28N203 « HCI[1]
Molecular Weight 429.0 g/mol [1]
Purity >98%[1]
Formulation A solid[1]

DMF: 3 mg/mL; DMSO: 10 mg/mL; DMSO:PBS

Solubilit
Y (pH 7.2) (1:6): 0.14 mg/mL][1]

Hazard Assessment

While a specific Safety Data Sheet (SDS) detailing the disposal of ADL-5859 hydrochloride is
not readily available, general safety precautions for handling potent pharmaceutical
compounds should be observed. It is crucial to wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat, to prevent skin and eye contact.[2] All
handling should be performed in a well-ventilated area or a fume hood to avoid inhalation.[2]

Recommended Disposal Protocol

Given the absence of specific regulatory guidelines for the disposal of novel research
compounds like ADL-5859 hydrochloride, a conservative approach aligned with best
practices for pharmaceutical waste is recommended. The following protocol outlines a safe and
compliant disposal procedure.

Experimental Protocol for the Disposal of ADL-5859 Hydrochloride

Objective: To safely dispose of ADL-5859 hydrochloride in accordance with general
laboratory chemical waste procedures.

Materials:
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ADL-5859 hydrochloride waste

Appropriate chemical waste container (clearly labeled)

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Chemical fume hood

Waste disposal manifest or logbook
Procedure:
e Segregation of Waste:

o Collect all waste materials containing ADL-5859 hydrochloride, including unused
product, contaminated consumables (e.g., pipette tips, vials), and cleaning materials, in a
designated and clearly labeled hazardous waste container.

o Do not mix with other incompatible waste streams.
o Container Management:

o Ensure the waste container is made of a material compatible with the chemical and is in
good condition.

o Keep the container securely closed when not in use.

o Label the container with "Hazardous Waste," the full chemical name "ADL-5859
hydrochloride,” and the approximate concentration and quantity.

e Storage:

o Store the waste container in a designated, well-ventilated, and secure secondary
containment area away from general laboratory traffic.

o Follow institutional guidelines for the storage of chemical waste.

e Disposal:
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o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o Complete all necessary waste disposal paperwork accurately and retain a copy for your
records.

o Never dispose of ADL-5859 hydrochloride down the drain or in the regular trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ADL-5859
hydrochloride, from initial handling to final disposal.
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Preparation

Start: Identify ADL-5859
Hydrochloride Waste
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(Gloves, Goggles, Lab Coat)

Waste Collection
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Designated, Labeled Container

:

Segregate from
Incompatible Waste

Interim Storage

Store in a Secure,
Ventilated Secondary Containment

:

Log Waste in Institutional
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Final Disposal

Contact Environmental
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:
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End: Disposal Complete

Click to download full resolution via product page

Proper disposal workflow for ADL-5859 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605188#adl-5859-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b605188?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/27796
https://www.westlab.com/amfile/file/download/file/10959/product/43068/
https://www.benchchem.com/product/b605188#adl-5859-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b605188#adl-5859-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b605188#adl-5859-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b605188#adl-5859-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

